Cas no 1226187-41-2 ((2-(3-ethoxyphenyl)-5-methyloxazol-4-yl)methanamine)

• Product Name: (2-(3-ethoxyphenyl)-5-methyloxazol-4-yl)methanamine
• CAS No: 1226187-41-2
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 5557778
• Update Time: 2025-05-24

(2-(3-ethoxyphenyl)-5-methyloxazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolemethanamine, 2-(3-ethoxyphenyl)-5-methyl-
• (2-(3-Ethoxyphenyl)-5-methyloxazol-4-yl)methanamine
• (2-(3-ethoxyphenyl)-5-methyloxazol-4-yl)methanamine

• Inchi： 1S/C13H16N2O2/c1-3-16-11-6-4-5-10(7-11)13-15-12(8-14)9(2)17-13/h4-7H,3,8,14H2,1-2H3
• InChI Key： FYNZGYXSSBVSMF-UHFFFAOYSA-N
• SMILES： O1C(C)=C(CN)N=C1C1=CC=CC(OCC)=C1

Experimental Properties

• Density: 1.119±0.06 g/cm3(Predicted)
• Boiling Point: 399.2±52.0 °C(Predicted)
• pka: 7.35±0.29(Predicted)

Additional information on (2-(3-ethoxyphenyl)-5-methyloxazol-4-yl)methanamine

The Compound CAS No.1226187-41-2: A Comprehensive Overview

The compound with CAS No.1226187-41-2, known as (2-(3-ethoxyphenyl)-5-methyloxazol-4-yl)methanamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The structure of (2-(3-ethoxyphenyl)-5-methyloxazol-4-yl)methanamine is characterized by a methanamine group attached to an oxazole ring, which itself is substituted with a 3-ethoxyphenyl group and a methyl group at specific positions.

Recent studies have highlighted the potential of oxazole derivatives in drug discovery, particularly in the development of novel therapeutic agents for various diseases. The methanamine group in this compound is known to enhance bioavailability and improve the pharmacokinetic properties of drugs, making it a valuable component in medicinal chemistry. Additionally, the presence of the 3-ethoxyphenyl group introduces electronic and steric effects that can modulate the biological activity of the molecule.

One of the most intriguing aspects of (2-(3-ethoxyphenyl)-5-methyloxazol-4-yl)methanamine is its ability to act as a ligand in metalloenzyme inhibition. Researchers have demonstrated that this compound can bind to specific metalloenzymes, such as matrix metalloproteinases (MMPs), which are implicated in various pathological conditions, including cancer metastasis and inflammatory diseases. The oxazole ring plays a crucial role in this interaction, as it provides a rigid structure that facilitates precise binding to the enzyme's active site.

Moreover, the methanamine group in this compound has been shown to enhance its solubility in aqueous solutions, which is a critical factor for its potential use as an orally administered drug. This property has led to further investigations into its efficacy as an anti-inflammatory agent and its potential application in treating chronic inflammatory conditions such as arthritis.

In terms of synthesis, (2-(3-ethoxyphenyl)-5-methyloxazol-4-yl)methanamine can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. One common approach involves the reaction of an appropriate aldehyde with an amine derivative in the presence of an acid catalyst. This method not only ensures high yields but also allows for fine-tuning of the substituents on the oxazole ring to optimize biological activity.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on (2-(3-ethoxyphenyl)-5-methyloxazol-4-yl)methanamine, providing insights into its binding modes and interactions with target proteins. These studies have revealed that the methanamine group forms hydrogen bonds with key residues in the enzyme's active site, while the oxazole ring contributes to hydrophobic interactions that stabilize the binding complex.

Furthermore, preliminary toxicity studies indicate that (2-(3-ethoxyphenyl)-5-methyloxazol-4-yl)methanamine exhibits low toxicity at therapeutic doses, making it a promising candidate for further preclinical testing. Its ability to selectively inhibit specific enzymes while sparing others suggests that it may have fewer off-target effects compared to existing therapies.

In conclusion, (2-(3-ethoxyphenyl)-5-methyloxazol-4-yl)methanamine represents a compelling example of how structural modifications can lead to novel therapeutic agents with enhanced biological activity and safety profiles. As research continues to uncover its full potential, this compound holds great promise for advancing our understanding of enzyme inhibition and developing innovative treatments for various diseases.